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Compound of Interest

Compound Name:
4-Propyl-5-pyrimidinecarboxylic

acid

CAS No.: 1250812-18-0

Cat. No.: B037198

Get Quote

CAS Number: 1250812-18-0 Molecular Formula: C₈H₁₀N₂O₂ Molecular Weight: 166.18 g/mol

Executive Summary
4-Propyl-5-pyrimidinecarboxylic acid serves as a strategic scaffold in Fragment-Based Drug

Discovery (FBDD). Unlike its methyl or ethyl analogs, the 4-propyl substituent introduces a

defined lipophilic vector, modulating the partition coefficient (LogP) and steric occupancy within

kinase ATP-binding pockets or GPCR allosteric sites. This guide provides a validated workflow

for its synthesis, characterization, and application in high-value pharmaceutical campaigns.

Physicochemical Profile
Precise molecular weight determination is the cornerstone of small molecule characterization.

The following data is essential for mass spectrometry calibration and stoichiometric

calculations.

Molecular Weight & Isotopic Distribution
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Property Value Notes

Average Molecular Weight 166.177 g/mol Used for molarity calculations.

Monoisotopic Mass 166.074228 Da
Required for High-Resolution

Mass Spectrometry (HRMS).

[M+H]⁺ (ESI Positive) 167.0815 Da
Primary ion observed in LC-

MS.

[M-H]⁻ (ESI Negative) 165.0660 Da
Observed in negative mode

(due to carboxylic acid).

Solubility & Stability
Solubility: Moderate in water; highly soluble in DMSO, Methanol, and DMF. The carboxylic

acid moiety allows for dissolution in aqueous base (e.g., 0.1 M NaOH) via salt formation.

pKa (Predicted): ~3.5 (Carboxylic acid), ~1.8 (Pyrimidine N1/N3 protonation).

Storage: Hygroscopic solid. Store at -20°C under inert atmosphere (Ar/N₂) to prevent

hydrolytic degradation or decarboxylation over extended periods.

Validated Synthesis Workflow
The synthesis of 4-propyl-5-pyrimidinecarboxylic acid is best achieved via a regioselective

enaminone cyclization. This route is preferred over direct alkylation due to the high fidelity of

the pyrimidine ring construction, avoiding isomer mixtures.

Retrosynthetic Logic (Causality)
To construct the 4-propyl-5-carboxy core, we utilize Ethyl 3-oxohexanoate as the source of the

propyl chain and the C4/C5 carbons.

Activation: The active methylene of the β-keto ester is activated with DMF-DMA (N,N-

Dimethylformamide dimethyl acetal) to form an enaminone. This step installs the C6 carbon.

Cyclization:Formamidine acetate provides the N1-C2-N3 fragment, closing the ring.
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Hydrolysis: The resulting ethyl ester is saponified to the free acid.

Synthesis Diagram (DOT)

Ethyl 3-oxohexanoate
(C8H14O3)

Enaminone Intermediate
(Ethyl 2-(dimethylaminomethylene)-3-oxohexanoate)

Reflux, 4h

DMF-DMA
(Activation) Ethyl 4-propylpyrimidine-5-carboxylate

EtOH, Reflux, 12h

Formamidine Acetate
(Cyclization) 4-Propyl-5-pyrimidinecarboxylic acid

(MW: 166.18)

1. Hydrolysis
2. HCl Workup

NaOH / H2O
(Saponification)

Click to download full resolution via product page

Caption: Step-wise construction of the pyrimidine ring ensuring regioselective placement of the

propyl group at C4.

Detailed Protocol
Step 1: Enaminone Formation

Reagents: Ethyl 3-oxohexanoate (1.0 eq), DMF-DMA (1.2 eq).

Procedure: Reflux neat or in Toluene for 4 hours. Monitor by TLC (disappearance of starting

keto-ester).

Why: DMF-DMA acts as a "C1" synthon, converting the methylene group into a reactive

dimethylaminomethylene moiety, setting up the electrophilic sites for the amidine attack.

Step 2: Cyclization

Reagents: Enaminone intermediate (from Step 1), Formamidine Acetate (1.5 eq), NaOEt (1.5

eq) in Ethanol.

Procedure: Reflux for 12 hours. The amidine nitrogen attacks the enaminone double bond

(Michael-addition/elimination), followed by intramolecular condensation with the ketone
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carbonyl.

Validation: LC-MS should show a peak at [M+H]⁺ = 195.2 (Ethyl ester).

Step 3: Saponification

Reagents: NaOH (2M, aq), THF/MeOH (1:1).

Procedure: Stir at RT for 2 hours. Acidify with 1M HCl to pH 3 to precipitate the product.

Purification: Recrystallization from water/ethanol.

Analytical Characterization & Quality Control
To ensure the integrity of the material for biological assays, the following self-validating

analytical criteria must be met.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Pyrimidine ring absorption).

Expected Retention: The acid will elute earlier than the ester precursor due to the polar

COOH group.

Proton NMR (¹H-NMR) Validation
The structure is confirmed by the specific splitting pattern of the propyl chain and the pyrimidine

protons.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

13.0 - 14.0 Broad Singlet 1H
COOH (Carboxylic

Acid)

9.15 Singlet 1H
C2-H (Pyrimidine,

between nitrogens)

9.05 Singlet 1H
C6-H (Pyrimidine,

ortho to COOH)

3.10 Triplet (J=7.5 Hz) 2H
Propyl α-CH₂

(Attached to Ring)

1.75 Multiplet 2H Propyl β-CH₂

0.95 Triplet (J=7.4 Hz) 3H
Propyl γ-CH₃

(Terminal Methyl)

Note: Shifts are approximate (in DMSO-d₆) and verify the 4-propyl substitution. The absence of

an ethyl ester quartet (~4.1 ppm) confirms successful hydrolysis.

Mass Spectrometry Fragmentation Logic
In ESI-MS/MS, the parent ion (167.1) typically undergoes characteristic neutral losses.

Parent Ion [M+H]+
m/z 167.1

Loss of H2O
[M+H-18]+
m/z 149.1

- H2O

Loss of COOH
(Decarboxylation)

m/z 121.1

- CO2/HCOOH

Propyl Chain Cleavage
(McLafferty-like)

m/z ~125

Alkyl loss

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b037198/docs?utm_src=pdf-body-img#technical-guide-4-propyl-5-pyrimidinecarboxylic-acid-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Expected fragmentation pathway in MS/MS, useful for structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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